Cas no 89010-25-3 (1H-1,2,4-Triazole-3-carboxamide, 5-(3-chlorophenyl)-1-phenyl-)

1H-1,2,4-Triazole-3-carboxamide, 5-(3-chlorophenyl)-1-phenyl- structure
89010-25-3 structure
Product Name:1H-1,2,4-Triazole-3-carboxamide, 5-(3-chlorophenyl)-1-phenyl-
CAS No:89010-25-3
MF:C15H11ClN4O
MW:298.727041482925
CID:616093
PubChem ID:13292311
Update Time:2025-04-19

1H-1,2,4-Triazole-3-carboxamide, 5-(3-chlorophenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-3-carboxamide, 5-(3-chlorophenyl)-1-phenyl-
    • 5-(3-chlorophenyl)-1-phenyl-1,2,4-triazole-3-carboxamide
    • 5-(3-Chlorophenyl)-1-phenyl-1H-1,2,4-triazole-3-carboxamide
    • 89010-25-3
    • DTXSID70535152
    • Inchi: 1S/C15H11ClN4O/c16-11-6-4-5-10(9-11)15-18-14(13(17)21)19-20(15)12-7-2-1-3-8-12/h1-9H,(H2,17,21)
    • InChI Key: RQVNAPKZUJLAIU-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1=NC(C(N)=O)=NN1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 298.0621387g/mol
  • Monoisotopic Mass: 298.0621387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 73.8Ų
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